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Compound of Interest

Compound Name: UNC7096

Cat. No.: B12374766 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
UNC7096 is a potent and selective chemical probe designed to investigate the function of the

NSD2 (Nuclear Receptor Binding SET Domain Protein 2) protein. Specifically, UNC7096 is a

biotinylated affinity reagent that targets the PWWP1 domain of NSD2.[1] The NSD2 enzyme is

a histone methyltransferase that plays a critical role in chromatin regulation by catalyzing the

dimethylation of histone H3 at lysine 36 (H3K36me2).[2] Dysregulation of NSD2 activity is

implicated in various cancers, including multiple myeloma and acute lymphoblastic leukemia,

making it an attractive therapeutic target.[2][3]

These application notes provide detailed protocols for utilizing UNC7096 in common cellular

target engagement assays to confirm and characterize its interaction with NSD2 within a

cellular context.

Data Presentation
Quantitative data for UNC7096 and its interaction with its target are summarized below. This

table provides a quick reference for the key affinity value of the probe.
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Compound Target Domain
Binding
Affinity (Kd)

Assay Type Reference

UNC7096 NSD2-PWWP1 46 nM
In vitro binding

assay
[1]

Signaling Pathway
The following diagram illustrates the role of NSD2 in chromatin modification and downstream

signaling. UNC7096 acts by competitively binding to the PWWP1 domain of NSD2, thereby

displacing it from chromatin and preventing the recognition of H3K36me2 marks. This

disruption can impact gene expression programs regulated by NSD2.
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Caption: NSD2 signaling and UNC7096 mechanism of action.

Experimental Protocols
Herein, we provide detailed protocols for three key cellular target engagement assays utilizing

UNC7096: Affinity Pull-Down Assay, Cellular Thermal Shift Assay (CETSA), and NanoBRET

Target Engagement Assay.

Affinity Pull-Down Assay with UNC7096
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This protocol leverages the biotin tag on UNC7096 to capture and identify its direct binding to

NSD2 from cell lysates.

Experimental Workflow:

1. Cell Lysis 2. Incubate Lysate
with UNC7096

3. Add Streptavidin
Beads 4. Wash Beads 5. Elute Proteins 6. Western Blot

for NSD2

1. Treat Intact Cells
with UNC7096 2. Heat Shock 3. Cell Lysis

(Freeze-Thaw)
4. Separate Soluble

& Precipitated Fractions
5. Western Blot

for Soluble NSD2

1. Co-transfect Cells with
NanoLuc-NSD2-PWWP1
and HaloTag-Histone H3

2. Add HaloTag
NanoBRET 618 Ligand

3. Add UNC7096
(Competitor)

4. Add Nano-Glo
Substrate

5. Measure Donor and
Acceptor Emission

6. Calculate
BRET Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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